Cas no 2305079-73-4 ((4-Bromo-3-methyl-benzyl)-methyl-amine hydrochoride)

• Product Name: (4-Bromo-3-methyl-benzyl)-methyl-amine hydrochoride
• CAS No: 2305079-73-4
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• MDL: MFCD31693546
• CID: 4778297
• Update Time: 2026-02-27

(4-Bromo-3-methyl-benzyl)-methyl-amine hydrochoride Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-methyl-benzyl)-methyl-amine hydrochoride
• 1-(4-Bromo-3-methylphenyl)-N-methylmethanamine hydrochloride

• MDL： MFCD31693546
• Inchi： 1S/C9H12BrN.ClH/c1-7-5-8(6-11-2)3-4-9(7)10;/h3-5,11H,6H2,1-2H3;1H
• InChI Key： JEJKDUGMPKBXEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CNC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 12

Additional information on (4-Bromo-3-methyl-benzyl)-methyl-amine hydrochoride

Introduction to (4-Bromo-3-methyl-benzyl)-methyl-amine hydrochloride (CAS No. 2305079-73-4)

(4-Bromo-3-methyl-benzyl)-methyl-amine hydrochloride, also known by its CAS number 2305079-73-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of a benzylamine structure, featuring a bromine substituent at the para position and a methyl group at the meta position on the benzene ring. The presence of these substituents imparts unique chemical properties, making it a valuable compound for various applications.

The structural formula of this compound can be represented as C10H14BrN·HCl. The benzene ring serves as the core structure, with a bromine atom attached at the fourth position and a methyl group at the third position. The benzyl group is connected to an amine moiety, which is further substituted with a methyl group. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential applications.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and development. The bromine substituent in (4-Bromo-3-methyl-benzyl)-methyl-amine hydrochloride plays a crucial role in modulating the electronic properties of the molecule, which can influence its interaction with biological targets. For instance, bromine's electron-withdrawing effect can enhance the molecule's ability to act as an inhibitor or agonist in various biochemical pathways.

In addition to its role in pharmacology, this compound has also found applications in material science. The methyl group at the meta position contributes to the steric hindrance around the benzene ring, which can be exploited in designing novel materials with specific mechanical or electronic properties. Recent advancements in polymer chemistry have demonstrated how such substituted aromatic compounds can be integrated into polymer networks to enhance their stability and functionality.

The synthesis of (4-Bromo-3-methyl-benzyl)-methyl-amine hydrochloride typically involves multi-step organic reactions. Starting from 4-bromo-3-methylbenzaldehyde, the aldehyde group is first converted into an amine through reductive amination using methylamine as a reagent. The resulting amine is then subjected to acidification with hydrochloric acid to form the hydrochloride salt, which is more stable and easier to handle.

One of the most promising areas of research involving this compound is its potential use as an intermediate in drug synthesis. Its ability to undergo various nucleophilic substitutions and additions makes it an ideal building block for constructing more complex molecular architectures. For example, recent studies have explored its use as a precursor for synthesizing bioactive molecules targeting cancer cells.

Moreover, the compound's stability under physiological conditions has made it a candidate for drug delivery systems. Its ability to dissolve in aqueous solutions while maintaining its structural integrity allows for controlled release mechanisms in pharmaceutical formulations.

In conclusion, (4-Bromo-3-methyl-benzyl)-methyl-amine hydrochloride (CAS No. 2305079-73-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovations.